Cas no 1241752-24-8 (3-Bromo-5-butylpyridine)

3-Bromo-5-butylpyridine structure
3-Bromo-5-butylpyridine structure
Product Name:3-Bromo-5-butylpyridine
CAS No:1241752-24-8
MF:C9H12BrN
MW:214.102281570435
CID:2142227
Update Time:2023-08-04

3-Bromo-5-butylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-butylpyridine
    • 3-Bromo-5-butylpyridine
    • Inchi: 1S/C9H12BrN/c1-2-3-4-8-5-9(10)7-11-6-8/h5-7H,2-4H2,1H3
    • InChI Key: NYCQAGAXGRUKJK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12.9
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